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Compound of Interest

Compound Name: 4-ethylhexan-1-ol

Cat. No.: B2670570

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and
safety data for 4-ethylhexan-1-ol. Given the limited specific data for this particular isomer, a
read-across approach from the structurally similar and well-studied isomer, 2-ethylhexan-1-ol,
and other branched-chain saturated alcohols is utilized to provide a thorough assessment. This
document is intended to support risk assessment and safe handling practices in research and
development settings.

Physicochemical Properties

A summary of the key physicochemical properties of 4-ethylhexan-1-ol is presented in Table 1.
These properties are essential for understanding the substance's behavior and potential for

exposure.

Table 1: Physicochemical Properties of 4-Ethylhexan-1-ol
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Property Value Reference
Molecular Formula CsH1s0 [1]
Molecular Weight 130.23 g/mol [1]
CAS Number 66576-32-7 [1]
Appearance Colorless liquid [2]
Boiling Point ~163 °C [2]
Flash Point 64.2 °C [2]
Water Solubility Poorly soluble [2]

log P (Octanol-Water Partition
o 2.7 [1]
Coefficient)

Toxicological Data

The toxicological profile of 4-ethylhexan-1-ol is primarily established through data on
analogous branched-chain saturated alcohols, particularly 2-ethylhexan-1-ol. These
compounds generally exhibit low acute toxicity but can cause skin and eye irritation.

Acute Toxicity

Branched-chain saturated alcohols, as a group, demonstrate a low order of acute toxicity.[1][3]

Table 2: Acute Toxicity Data (Read-Across from 2-Ethylhexan-1-ol)
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Endpoint Species

Route Value

Classificati
Reference
on

LDso Rat

Oral 2-3 g/kg

May be
harmful if [2]

swallowed

LDso Rat

Dermal > 2 g/kg

May be
harmful in
contact with

skin

LCso Rat

Inhalation -

Harmful if

[4]

inhaled

Irritation and Sensitization

Undiluted branched-chain saturated alcohols have been shown to cause moderate to severe

eye irritation.[1][3] Skin irritation is also a concern.

Table 3: Irritation and Sensitization Data (Read-Across from 2-Ethylhexan-1-ol)

Endpoint Species Result Classification Reference
i o ) o Causes skin
Skin Irritation Rabbit Irritating o [4]
irritation
o ) o Causes serious
Eye Irritation Rabbit Severely irritating o [5]
eye irritation
) Does not cause
Skin . o
L - Not a sensitizer allergic skin [4]
Sensitization

reactions

Repeated Dose Toxicity

Subchronic repeated-dose studies on 2-ethylhexan-1-ol have indicated effects on the liver,

including increased liver weights and peroxisome proliferation in rodents.[5] However, the

relevance of these findings to humans is still a subject of debate.[1][3]
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Genotoxicity

Studies performed on eight branched-chain saturated alcohols and their metabolites have
shown no evidence of genotoxicity in both in vivo and in vitro assays.[1][3]

Table 4: Genotoxicity Data (Read-Across from Branched-Chain Saturated Alcohols)

Assay System Result Reference

Ames Test In vitro Negative [11[3]

Micronucleus Test In vivo Negative [1][3]
Carcinogenicity

A carcinogenicity study on 2-ethylhexan-1-ol showed it to be a weak inducer of liver tumors in
female mice.[1][3] However, the mode of action is considered not to be relevant to humans.[1]

[3]

Developmental Toxicity

Dermal application of 2-ethylhexan-1-ol to pregnant rats did not result in developmental toxicity,
even at doses that caused maternal toxicity.[6] The metabolism of 2-ethylhexanol to 2-
ethylhexanoic acid is a key consideration, as the latter has established teratogenic potential.[2]

Toxicokinetics and Metabolism

4-Ethylhexan-1-ol is expected to be absorbed through the gastrointestinal tract and skin. The
primary metabolic pathway for branched-chain alcohols involves oxidation.

Probable Metabolic Pathway of 4-Ethylhexan-1-ol

Caption: Probable metabolic pathway of 4-ethylhexan-1-ol.

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on
standard OECD guidelines.
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Acute Dermal Toxicity (as per OECD 402)

Objective: To determine the acute dermal toxicity of 4-ethylhexan-1-ol.
Experimental Workflow:

Caption: Workflow for an acute dermal toxicity study.

Skin Irritation (as per OECD 404)

Objective: To assess the potential of 4-ethylhexan-1-ol to cause skin irritation.
Experimental Workflow:

Caption: Workflow for a skin irritation study.

Eye Irritation (as per OECD 405)

Objective: To determine the potential of 4-ethylhexan-1-ol to cause eye irritation.
Experimental Workflow:

Caption: Workflow for an eye irritation study.

Bacterial Reverse Mutation Test (Ames Test) (as per
OECD 471)

Objective: To evaluate the mutagenic potential of 4-ethylhexan-1-ol using strains of
Salmonella typhimurium and Escherichia coli.

Experimental Workflow:
Caption: Workflow for a bacterial reverse mutation (Ames) test.

Safety Precautions

Based on the available data, the following safety precautions are recommended when handling
4-ethylhexan-1-ol:
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» Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
other protective clothing as necessary to prevent skin contact.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

o Fire Safety: Keep away from heat, sparks, and open flames. Use appropriate fire
extinguishing media (e.g., dry chemical, carbon dioxide, alcohol-resistant foam).

Conclusion

4-Ethylhexan-1-ol is a branched-chain saturated alcohol with a toxicological profile that is
largely inferred from data on its structural isomer, 2-ethylhexan-1-ol, and other similar
compounds. It is expected to have low acute toxicity via oral and dermal routes but may be
harmful if inhaled. It is a skin and eye irritant. The available data suggests that it is not
genotoxic or carcinogenic under normal conditions of use. The primary metabolic pathway is
likely oxidation to the corresponding carboxylic acid, which is then conjugated and excreted.
Adherence to standard laboratory safety practices is crucial to minimize exposure and ensure
safe handling. Further research specifically on 4-ethylhexan-1-ol would be beneficial to
confirm the read-across assumptions and provide a more definitive toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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